6-(Difluoromethoxy)nicotinic acid
Overview
Description
6-(Difluoromethoxy)nicotinic acid is a chemical compound with the molecular formula C7H5F2NO3 . It has an average mass of 189.116 Da and a mono-isotopic mass of 189.023743 Da . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for 6-(Difluoromethoxy)nicotinic acid is 1S/C7H5F2NO3/c8-7(9)13-5-2-1-4(3-10-5)6(11)12/h1-3,7H,(H,11,12) . This code provides a specific description of the molecule’s structure, including the number and arrangement of atoms.Physical And Chemical Properties Analysis
6-(Difluoromethoxy)nicotinic acid is a solid at room temperature . It has a molecular weight of 189.12 .Scientific Research Applications
Chemical Properties
6-(Difluoromethoxy)nicotinic acid is a chemical compound with the molecular formula C7H5F2NO3 . It is a solid substance that is stored in a dry environment at room temperature . The compound has a molecular weight of 189.12 .
Synthesis and Insecticidal Activity
6-(Difluoromethoxy)nicotinic acid has been used in the synthesis of novel analogues of Imidacloprid and Thiacloprid , which are insecticides . These analogues have shown promising insecticidal activity .
Fluorine Chemistry
The difluoromethoxy group in 6-(Difluoromethoxy)nicotinic acid shares several key properties with its renowned trifluoromethoxy analogue. It has high electronegativity, excellent lipophilicity, specific electronic distribution, and thermal/chemical stability . It is not as bulky as the trifluoromethoxy group and displays an additional H-bonding capacity .
Safety and Hazards
The safety data sheet for 6-(Difluoromethoxy)nicotinic acid indicates that it may cause serious eye irritation and may be harmful to aquatic life . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Future Directions
Future research directions should focus on difluoromethylation that make use of inexpensive reagents, feedstock chemicals and operationally simple procedures . Furthermore, there are still gaps in the area of C(sp 2 )–CF 2 H bond formation such as meta -selective C–H difluoromethylation of (hetero)arenes or decarboxylative .
Mechanism of Action
Target of Action
6-(Difluoromethoxy)nicotinic acid, also known as niacin or vitamin B3, primarily targets the nicotinamide coenzymes . These coenzymes play a crucial role in metabolism, acting as electron donors or acceptors in redox reactions catalyzed by various enzymes .
Mode of Action
The compound interacts with its targets by serving as a precursor to the nicotinamide coenzymes, nicotinamide adenine dinucleotide (NAD) and nicotinamide adenine dinucleotide phosphate (NADP) . It also has a number of direct effects, including antilipolytic, vasodilatory, and neuroprotective functions .
Biochemical Pathways
The compound affects the NAD-dependent pathways . NAD biosynthetic pathways originate from four major molecules: the amino acid tryptophan, nicotinic acid, nicotinamide, and nicotinamide riboside . Nicotinamide mononucleotide (NMN) generated from nicotinamide and nicotinamide riboside can also be a source of NAD .
Pharmacokinetics
It is known that the compound inhibits hepatocyte diacylglycerol acyltransferase-2 .
Result of Action
The result of the compound’s action is a decrease in the production of low-density lipoproteins, the catabolic product of VLDL . This leads to intracellular degradation of apo B .
Action Environment
It is known that the compound should be stored in a dry environment at room temperature . It is also important to prevent the compound from entering sewers, watercourses, or low areas .
properties
IUPAC Name |
6-(difluoromethoxy)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F2NO3/c8-7(9)13-5-2-1-4(3-10-5)6(11)12/h1-3,7H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEXGVODHXUFPML-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C(=O)O)OC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F2NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50745136 |
Source
|
| Record name | 6-(Difluoromethoxy)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50745136 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1211535-62-4 |
Source
|
| Record name | 6-(Difluoromethoxy)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50745136 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-(difluoromethoxy)pyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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